Cas no 2158302-02-2 (benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride)
2158302-02-2 structure
Product Name:benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
CAS No:2158302-02-2
MF:C14H18ClN3O2
MW:295.764622211456
MDL:MFCD31803047
CID:5058292
PubChem ID:140851511
Update Time:2024-11-07
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride
- (S)-Benzyl 2-(cyanomethyl)piperazine-1-carboxylate hydrochloride
- benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
- 2158302-02-2
- BenZyl (2S)-2-(cyanomethyl)piperaZine-1-carboxylate hydrochloride
- SCHEMBL23044810
- D95521
- CS-0120712
- MFCD31803047
- WS-02771
- (2S)-1-Cbz-2-(cyanomethyl)piperazine HCl
-
- MDL: MFCD31803047
- Inchi: 1S/C14H17N3O2.ClH/c15-7-6-13-10-16-8-9-17(13)14(18)19-11-12-4-2-1-3-5-12;/h1-5,13,16H,6,8-11H2;1H/t13-;/m0./s1
- InChI Key: ZGVOKAJRQLORSV-ZOWNYOTGSA-N
- SMILES: Cl.O(CC1C=CC=CC=1)C(N1CCNC[C@@H]1CC#N)=O
Computed Properties
- Exact Mass: 295.1087545g/mol
- Monoisotopic Mass: 295.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336030-100mg |
Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95%+ | 100mg |
$529 | 2021-08-18 | |
| Chemenu | CM336030-250mg |
Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95%+ | 250mg |
$786 | 2021-08-18 | |
| Chemenu | CM336030-1g |
Benzyl (S)-2-(cyanomethyl)piperazine-1-carboxylate hydrochloride |
2158302-02-2 | 95%+ | 1g |
$1965 | 2021-08-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-1g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 1g |
¥110.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-5g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 5g |
¥409.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-10g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 10g |
¥700.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-25g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 25g |
¥1543.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-50g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 50g |
¥2657.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-100g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 100g |
¥4257.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB96137-1-250g |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride |
2158302-02-2 | 97% | 250g |
¥9364.0 | 2024-04-22 |
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:2158302-02-2)benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
Order Number:A1078974
Stock Status:in Stock
Quantity:25.0g/50.0g/100.0g/250.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:06
Price ($):193.0/333.0/534.0/1174.0
Email:sales@amadischem.com
benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2158302-02-2)benzyl (2S)-2-(cyanomethyl)piperazine-1-carboxylate;hydrochloride
Purity:99%/99%/99%/99%
Quantity:25.0g/50.0g/100.0g/250.0g
Price ($):193.0/333.0/534.0/1174.0